Cas no 599-65-5 (Benzenesulfonamide,N,N-dibutyl-4-methyl-)
599-65-5 structure
Product Name:Benzenesulfonamide,N,N-dibutyl-4-methyl-
CAS No:599-65-5
MF:C15H25NO2S
MW:283.429503202438
CID:368789
PubChem ID:221467
Update Time:2025-04-19
Benzenesulfonamide,N,N-dibutyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,N,N-dibutyl-4-methyl-
- N, N-Dibutyltoluenesulfonamide
- dibutyltosylamine
- N,N-di-(n-butyl)-p-toluenesulfonamide
- N,N-dibutyl-4-methylbenzenesulfonamide
- N,N-dibutyl-toluene-4-sulfonamide
- N,N-Dibutyl-toluol-4-sulfonamid
- tosyl-N(n-Bu)2
- N,N-Dibutyltoluenesulfonamide
- BIM-0048135.P001
- DTXSID40975309
- CBMicro_048252
- NSC-406165
- N,N-DIBUTYL-4-METHYL-1-BENZENESULFONAMIDE
- NSC6055
- AKOS003235823
- NSC-6055
- Benzenesulfonamide,N-dibutyl-4-methyl-
- N,N-Dibutyl-4-methylbenzene-1-sulfonamide
- N,N-di-n-butyl-4-toluenesulfonamide
- 599-65-5
- NSC406165
- SCHEMBL3694171
-
- Inchi: 1S/C15H25NO2S/c1-4-6-12-16(13-7-5-2)19(17,18)15-10-8-14(3)9-11-15/h8-11H,4-7,12-13H2,1-3H3
- InChI Key: JLTAWPLCMCXDJP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(CCCC)CCCC)(=O)=O
Computed Properties
- Exact Mass: 283.16075
- Monoisotopic Mass: 283.161
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.048
- Boiling Point: 387.5°C at 760 mmHg
- Flash Point: 188.2°C
- Refractive Index: 1.512
- PSA: 37.38
Benzenesulfonamide,N,N-dibutyl-4-methyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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